3,5-dimethyl-7-[4-(1H-1,2,4-triazol-1-yl)butanoyl]-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 1-(3,5-dimethyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazin-7-yl)-4-(1,2,4-triazol-1-yl)butan-1-one
• InChI: InChI=1S/C13H19N7O/c1-10-6-18(7-12-17-16-11(2)20(10)12)13(21)4-3-5-19-9-14-8-15-19/h8-10H,3-7H2,1-2H3
• InChI Key: PTORWQVVBQIPSC-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC2=NN=C(N12)C)C(=O)CCCN3C=NC=N3
• Molecular Formula: C13H19N7O
• Molecular Weight: 289.34 g/mol

Description

Synthesis Analysis

The synthesis of tetrahydrotriazolopyrazines, including compounds similar to the one , can be accomplished using a general and facile method under palladium-copper catalysis. This method involves one-pot reactions that utilize simple and readily available substrates, demonstrating the compound's synthesis accessibility (Chowdhury et al., 2011). Additionally, the regioselective synthesis from α-amino acid derivatives via an intramolecular 'click' reaction offers a practical and efficient pathway to chiral 4,5,6,7-tetrahydrotriazolopyrazines (Mohapatra et al., 2007).

Molecular Structure Analysis

The molecular structure of triazolopyrazines and their derivatives has been explored through methods such as NMR spectroscopy and crystallography. These techniques have elucidated the arrangement of atoms within the molecule, contributing to a deeper understanding of its reactivity and interaction with other molecules. The structural determination is crucial for predicting the compound's behavior in various chemical reactions (Desenko et al., 1998).

Chemical Reactions and Properties

Tetrahydrotriazolopyrazines undergo various chemical reactions, such as cyclocondensation, which can lead to the formation of new compounds with interesting properties. For example, cyclocondensation of specific triazolopyrazine derivatives with hydroxylamine or hydrazine can yield compounds with distinct structures and potential applications (Desenko et al., 1998).